Cas no 329083-23-0 (Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)-)

• Product Name: Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)-
• CAS No: 329083-23-0
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 1458794
• PubChem ID: 22668555
• Update Time: 2025-04-20

Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)-
• 329083-23-0
• DMNQTXIYZKQQTC-UHFFFAOYSA-N
• SCHEMBL3815637
• 4-[N-(2-dimethylamino-ethyl)-N-acetyl-amino]-nitrobenzene
• DB-114975
• n-(2-dimethylamino-ethyl)-n-(4-nitro-phenyl)-acetamide

• Inchi： 1S/C12H17N3O3/c1-10(16)14(9-8-13(2)3)11-4-6-12(7-5-11)15(17)18/h4-7H,8-9H2,1-3H3
• InChI Key： DMNQTXIYZKQQTC-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1C=CC(=CC=1)[N+](=O)[O-])CCN(C)C

Computed Properties

• Exact Mass: 251.12711
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 66.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides